
Physical properties of Ditetradecyl adipate
(melting point, boiling point)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ditetradecyl adipate

Cat. No.: B15345863 Get Quote

Technical Guide: Physical Properties of
Ditetradecyl Adipate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of Ditetradecyl
adipate, with a focus on its melting and boiling points. Due to the limited availability of

experimental data for Ditetradecyl adipate, this document also includes data for the closely

related compound, Ditridecyl adipate, for comparative purposes. Detailed methodologies for

the determination of these physical properties are also provided.

Introduction to Ditetradecyl Adipate
Ditetradecyl adipate, also known as dimyristyl adipate, is a diester of adipic acid and

tetradecanol. Its chemical structure consists of a central adipic acid core with two C14 alkyl

chains. The molecular formula for Ditetradecyl adipate is C34H66O4, and its molecular weight

is approximately 538.9 g/mol .[1] This compound, like other long-chain diesters, is expected to

be a waxy solid or a viscous liquid at room temperature with a high boiling point and low

volatility. Such compounds often find applications as plasticizers, emollients, and lubricants.

Quantitative Physical Property Data
Precise experimental data for the melting and boiling points of Ditetradecyl adipate are not

readily available in the reviewed literature. However, data for the structurally similar Ditridecyl
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adipate (C32H62O4), which has C13 alkyl chains, can provide a reasonable estimate. It is

anticipated that Ditetradecyl adipate, with its longer alkyl chains and higher molecular weight,

will exhibit slightly higher melting and boiling points.

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Boiling Point
(°C)

Ditetradecyl

adipate
C34H66O4 538.9 Not available Not available

Ditridecyl adipate C32H62O4 510.83 45.9[2][3]
503.0 ± 18.0

(Predicted)[2][3]

Experimental Protocols
The following sections detail standard laboratory procedures for determining the melting and

boiling points of high molecular weight organic compounds like Ditetradecyl adipate.

Melting Point Determination (Capillary Method)
This method relies on heating a small sample in a capillary tube and observing the temperature

range over which it melts.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer

Procedure:
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Sample Preparation: A small amount of the solid sample is finely ground into a powder using

a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.

A sample height of 2-3 mm is typically sufficient.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus. A calibrated thermometer is inserted into the designated port.

Heating and Observation: The apparatus is heated at a controlled rate. As the temperature

approaches the expected melting point, the heating rate is reduced to approximately 1-2 °C

per minute to ensure accuracy.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire sample becomes a clear liquid is

recorded as the completion of melting. The melting point is reported as this range.

Boiling Point Determination (Thiele Tube Method)
For high-boiling-point liquids, the Thiele tube method offers a convenient and accurate means

of determination using a small amount of sample.

Apparatus:

Thiele tube

High-temperature heating oil (e.g., mineral oil or silicone oil)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or hot plate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed into the

small test tube.

Apparatus Assembly: A capillary tube is placed, open end down, into the test tube containing

the sample. The test tube is then attached to a thermometer using a rubber band or wire,

ensuring the sample is level with the thermometer bulb.

Thiele Tube Setup: The Thiele tube is filled with heating oil to a level above the side arm.

The thermometer and test tube assembly are immersed in the oil in the Thiele tube.

Heating: The side arm of the Thiele tube is gently heated. The shape of the tube facilitates

the circulation of the oil, ensuring uniform temperature distribution.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Heating is continued until a steady and rapid stream of bubbles is

observed.

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to

cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid

just begins to be drawn back into the capillary tube.[4]

Workflow for Physical Property Determination
The logical flow for characterizing the physical properties of a long-chain ester like

Ditetradecyl adipate is outlined below.
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Sample Preparation

Melting Point Determination

Boiling Point Determination

Synthesis of Ditetradecyl Adipate

Purification (e.g., Recrystallization/Chromatography)

Structural Characterization (NMR, IR)

Grind and Pack Capillary Tube

Assemble Thiele Tube Apparatus

Heat in Melting Point Apparatus

Record Melting Range

Data Analysis and Comparison

Heat Sample to Boiling

Observe Bubble Stream and Cooling

Record Boiling Point

Click to download full resolution via product page

Caption: Workflow for the determination of physical properties of Ditetradecyl adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ditetradecyl adipate | C34H66O4 | CID 117851 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. DI(TRIDECYL) ADIPATE CAS#: 16958-92-2 [m.chemicalbook.com]

3. alfa-chemistry.com [alfa-chemistry.com]

4. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Physical properties of Ditetradecyl adipate (melting
point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15345863#physical-properties-of-ditetradecyl-
adipate-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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